molecular formula C27H23N3O3S B2392377 2-((3-(3,4-dimethylphenyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide CAS No. 872205-79-3

2-((3-(3,4-dimethylphenyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide

Cat. No. B2392377
CAS RN: 872205-79-3
M. Wt: 469.56
InChI Key: MJUGVGAQLGNYTE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-((3-(3,4-dimethylphenyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C27H23N3O3S and its molecular weight is 469.56. The purity is usually 95%.
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Scientific Research Applications

  • Radioligand Imaging and PET Applications :

    • A study by (Dollé et al., 2008) focuses on the synthesis of selective radioligands, specifically DPA-714, which is related to the compound . These radioligands are used for imaging the translocator protein (18 kDa) using positron emission tomography (PET), highlighting the compound's relevance in neuroimaging and potentially in the study of neurodegenerative diseases.
  • Antimicrobial Activity :

    • The synthesis and antimicrobial activity of related heterocycles are explored in studies by (Bondock et al., 2008) and (Bondock et al., 2008). These studies demonstrate the potential of similar compounds as antimicrobial agents, suggesting a possible application for the given compound in the development of new antimicrobial drugs.
  • Synthesis of Novel Compounds with Anti-Inflammatory and Analgesic Properties :

    • Research by (Abu‐Hashem et al., 2020) discusses the synthesis of novel compounds derived from benzofuranyl and their potential as anti-inflammatory and analgesic agents. This suggests that the compound could also be researched for similar pharmacological properties.
  • Anticancer Activity :

    • A study by (Al-Sanea et al., 2020) highlights the synthesis of certain derivatives and their evaluation as anticancer agents. The structural similarity to the compound suggests potential research applications in cancer therapy.

properties

IUPAC Name

2-[[3-(3,4-dimethylphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(4-methylphenyl)acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H23N3O3S/c1-16-8-11-19(12-9-16)28-23(31)15-34-27-29-24-21-6-4-5-7-22(21)33-25(24)26(32)30(27)20-13-10-17(2)18(3)14-20/h4-14H,15H2,1-3H3,(H,28,31)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MJUGVGAQLGNYTE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=C(C=C4)C)C)OC5=CC=CC=C53
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H23N3O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

469.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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